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Compound of Interest

Compound Name: Disperse blue 291G

Cat. No.: B1345536

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characteristics of Disperse
Blue 291G (CAS 51868-46-3), a monoazo disperse dye. It includes detailed information on its
physicochemical properties, toxicological profile, and industrial applications, with a focus on
presenting quantitative data and experimental methodologies.

Chemical and Physical Properties

Disperse Blue 291G is a synthetic colorant primarily used in the textile industry for dyeing
hydrophobic fibers. Its chemical structure and properties are detailed below.

Table 1: Physicochemical Properties of Disperse Blue 291G
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Property Value Source(s)
CAS Number 51868-46-3 [1][21[3]
EINECS Number 257-486-4 [1][4]

Chemical Name

N-[2-[(2-bromo-4,6-
dinitrophenyl)azo]-5-(di-2-
propenylamino)-4-

methoxyphenyl]-acetamide

[3]

Synonyms

C.l. Disperse Blue 373,
Disperse Blue 291:1

[3](5]

Molecular Formula C21H21BrN60O6 [1][6]
Molecular Weight 533.33 g/mol [1][6]
Physical Form Solid [11[3]

Dark Green to Very Dark

Color 113

Green i3]
Boiling Point 716.2 £ 60.0 °C (Predicted) [2][3]
Density 1.47 + 0.1 g/cm3 (Predicted) [2][3]

Vapor Pressure

0.001 Pa at 50°C

[2](3]

Water Solubility

52.2 pg/L at 20°C

[2](3]

Organic Solubility

Slightly soluble in Chloroform

and Methanol

[2](3]

LogP (Octanol-Water Partition

o 6.9 at 20°C [3]
Coefficient)
pKa 13.39 + 0.70 (Predicted) [2]
Stability Light Sensitive [3]

Industrial Applications and Performance
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Disperse Blue 291G is primarily used for dyeing synthetic fibers such as polyester, acetate,
and nylon, owing to its disperse nature which allows for effective color penetration in high-
temperature dyeing processes.[3]

Table 2: Fastness Properties of Disperse Blue 291

Fastness Property Test Method Rating
Light Fastness (Xenon Arc) ISO 105-B02 5-6
Washing Fastness ISO 105-C03 4
Sublimation Fastness ISO 105-P01 (180°C, 30s) 4
Rubbing Fastness (Wet) ISO 105-X12 4-5
Rubbing Fastness (Dry) ISO 105-X12 4-5

Note: Fastness is rated on a scale of 1 to 5 for washing, sublimation, and rubbing, and 1 to 8
for light fastness, with higher numbers indicating better performance.

Toxicological and Environmental Profile

3.1. Human Health

Disperse Blue 291G is classified as a skin sensitizer and may cause an allergic skin reaction.
[7][8] The toxicological properties of this substance have not been fully investigated.[9] Some
azo dyes are known to be mutagenic, and Disperse Blue 291 has been shown to be mutagenic
in the Salmonella assay (Ames test).[10]

3.2. Environmental Fate

With low water solubility and a high LogP value, Disperse Blue 291G has a tendency to
partition to sediments and suspended organic matter in aquatic environments.[3] Its high LogP
value also suggests a potential for bioaccumulation in fatty tissues of aquatic organisms.[3] The
biodegradability of disperse dyes is generally low.

Experimental Protocols
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4.1. High-Temperature Dyeing of Polyester

This protocol describes a standard laboratory procedure for dyeing polyester fabric with
Disperse Blue 291G.

Materials and Equipment:

Polyester fabric sample

Disperse Blue 291G

Dispersing agent

Acetic acid (for pH adjustment)

High-temperature dyeing apparatus (e.g., laboratory-scale jet dyeing machine)
Beakers, stirring rods, and heating plate

pH meter

Procedure:

Prepare a dye paste by mixing the required amount of Disperse Blue 291G with a small
amount of dispersing agent.

Add water to the paste to create a dispersion.
Set the dye bath with water and add the dye dispersion.
Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[11]

Introduce the polyester fabric into the dye bath at approximately 60°C and agitate for 15
minutes.[2]

Raise the temperature of the dye bath to 130°C over a period of 30-45 minutes.[2]

Maintain the temperature at 130°C for 60 minutes to allow for dye diffusion and fixation.[2]
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Cool the dye bath to 60°C.[2]
Remove the fabric and perform a hot rinse.
Conduct a reduction cleaning if necessary to remove surface dye.

Rinse the fabric thoroughly and dry.
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High-temperature polyester dyeing workflow.
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4.2. Mutagenicity Assessment: Ames Test (Salmonella Assay) for Azo Dyes

This protocol is a modified Ames test specifically for assessing the mutagenicity of azo dyes,
which may require reductive cleavage to become mutagenic.[1][3][4]

Materials and Equipment:

e Salmonella typhimurium strains (e.g., TA98, TA100, TA1537, TA1538)
» Disperse Blue 291G dissolved in a suitable solvent (e.g., DMSO)

e S9 metabolic activation mix (from hamster or rat liver)

e Flavin mononucleotide (FMN)

e Top agar

e Minimal glucose agar plates

 Incubator at 37°C

Procedure:

Prepare the S9 mix, modified to include FMN, which aids in the azo reduction.[1][4]

e In atest tube, combine the test substance (Disperse Blue 291G solution), the selected
Salmonella typhimurium strain, and the S9/FMN mix (for metabolic activation) or a buffer (for
direct mutagenicity).

e Pre-incubate the mixture for 20-30 minutes at 37°C with gentle shaking.[1][4]

o Add molten top agar to the mixture, vortex briefly, and pour onto minimal glucose agar
plates.

 Incubate the plates at 37°C for 48-72 hours.

» Count the number of revertant colonies on each plate.
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e Asignificant, dose-dependent increase in the number of revertant colonies compared to the
negative control indicates a mutagenic effect.
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Ames test workflow for azo dyes.

4.3. Color Fastness to Light (ISO 105-B02)

This protocol outlines the standardized method for determining the resistance of the color of
textiles to artificial light.[12][13]

Materials and Equipment:

Xenon arc fading lamp test apparatus

Blue wool references (Scale 1-8)

Specimen of polyester dyed with Disperse Blue 291G

Grey scale for assessing color change
Procedure:
e Mount the test specimen and a set of blue wool references on sample holders.

o Expose the specimen and references simultaneously to the light from the xenon arc lamp
under controlled conditions of temperature, humidity, and irradiance.

o Periodically inspect the fading of the test specimen and the blue wool references.

e The light fastness rating is determined by comparing the change in color of the specimen
with that of the blue wool references. The rating corresponds to the number of the blue wool
reference that shows a similar degree of fading.

4.4. Color Fastness to Washing (ISO 105-C06)

This protocol describes the method for determining the resistance of the color of textiles to
domestic and commercial laundering procedures.[14][15]

Materials and Equipment:

e Launder-Ometer or similar apparatus
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Stainless steel containers and balls

Multi-fiber adjacent fabric

Standard soap solution

Specimen of polyester dyed with Disperse Blue 291G

Grey scales for assessing color change and staining
Procedure:

o Prepare a composite specimen by stitching the dyed fabric between two pieces of specified
adjacent fabrics.

e Place the composite specimen in a stainless steel container with the standard soap solution
and stainless steel balls.

o Agitate the container in the Launder-Ometer at a specified temperature (e.g., 60°C) for a
specified time (e.g., 30 minutes).

» Rinse the specimen thoroughly and dry it.

o Assess the change in color of the dyed specimen and the degree of staining on the adjacent
fabrics using the appropriate grey scales.

4.5. Color Fastness to Sublimation (ISO 105-P01)

This protocol is used to determine the resistance of the color of textiles to the action of heat, as
in sublimation during storage or processing.[3][16]

Materials and Equipment:
e Heat press or sublimation fastness tester
e Undyed polyester fabric

e Specimen of polyester dyed with Disperse Blue 291G
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e Grey scale for assessing staining

Procedure:

Place the dyed specimen between two pieces of undyed polyester fabric.

Heat the composite specimen in the heat press at a specified temperature (e.g., 180°C or
210°C) for a specified time (e.g., 30 seconds) under a defined pressure.[8]

Allow the specimen to cool.

Assess the degree of staining on the undyed fabric using the grey scale for staining.

Logical Relationships

The following diagram illustrates the relationship between the chemical's properties and its
potential environmental impact.
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Environmental fate of Disperse Blue 291G.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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